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Compound of Interest

Compound Name: (+)-Dihydrorobinetin

Cat. No.: B15553010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Dihydrorobinetin is a dihydroflavonol found in various natural sources, notably as a

chemical marker for vinegar aged in acacia (Robinia pseudoacacia) wood.[1][2][3] Its

recognized antioxidant properties and potential as a modulator of specific signaling pathways,

such as the RANKL pathway, have positioned it as a compound of interest in pharmaceutical

and nutraceutical research.[1][4][5] This document provides detailed application notes and

experimental protocols for the use of (+)-Dihydrorobinetin as an analytical standard to ensure

accurate quantification and to facilitate research into its biological activities.

Physicochemical Properties and Handling
Proper handling and storage of (+)-Dihydrorobinetin as an analytical standard are crucial for

maintaining its integrity and ensuring reproducible experimental results.
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Property Value Reference

Chemical Name

(2R,3R)-3,7-dihydroxy-2-

(3,4,5-

trihydroxyphenyl)chroman-4-

one

PubChem CID: 20399

Molecular Formula C₁₅H₁₂O₇ [6]

Molecular Weight 304.25 g/mol [1]

CAS Number 4382-33-6 [1]

Appearance Powder [1]

Storage
Store at -20°C for long-term

stability (up to 3 years).
[1]

Solubility

Soluble in methanol, ethanol,

and DMSO. Limited water

solubility.

[4]

Note: For the preparation of stock solutions, it is recommended to use high-purity solvents such

as methanol or DMSO. Solutions should be stored in amber vials at -20°C and protected from

light to prevent degradation.

Applications in Research and Development
(+)-Dihydrorobinetin serves as a critical analytical standard in several research areas:

Natural Product Chemistry: For the identification and quantification of (+)-Dihydrorobinetin
in plant extracts, food products (e.g., vinegar), and other natural matrices.[2][3]

Pharmacology and Drug Discovery: As a reference standard in studies investigating its

biological activities, including its antioxidant and anti-inflammatory properties, and its

potential as a RANKL inhibitor for conditions like rheumatoid arthritis.[4][5]

Quality Control: In the quality control of herbal medicines and dietary supplements containing

Robinia pseudoacacia or other sources of this compound.
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Quantitative Data Summary
The following tables summarize key quantitative data for (+)-Dihydrorobinetin based on

available literature.

Table 1: Biological Activity Data
Assay Type Parameter Value

Cell
Line/System

Reference

RANKL Inhibition
Binding Affinity

(kcal/mol)
-8.8

In silico

(AutoDock Vina)
[5]

Antioxidant

Activity

DPPH Radical

Scavenging

Data not publicly

available
In vitro

Antioxidant

Activity

Oxygen Radical

Absorbance

Capacity (ORAC)

Data not publicly

available
In vitro

Note: While the antioxidant activity of (+)-Dihydrorobinetin has been confirmed, specific IC50

or ORAC values from peer-reviewed publications are not readily available. Researchers are

encouraged to determine these values experimentally using the protocols provided below.

Experimental Protocols
Detailed methodologies for key experiments involving (+)-Dihydrorobinetin as an analytical

standard are provided below.

Protocol for Quantitative Analysis by High-Performance
Liquid Chromatography (HPLC)
This protocol is designed for the quantification of (+)-Dihydrorobinetin in various sample

matrices.

5.1.1. Materials and Reagents

(+)-Dihydrorobinetin analytical standard (≥95% purity)
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HPLC grade acetonitrile, methanol, and water

Formic acid (analytical grade)

Volumetric flasks, pipettes, and syringes

0.22 µm syringe filters

5.1.2. Instrumentation

HPLC system with a Diode Array Detector (DAD) or UV-Vis detector

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

5.1.3. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 10 mg of (+)-Dihydrorobinetin standard and

dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100

µg/mL.

5.1.4. Chromatographic Conditions

Mobile Phase: A gradient of Solvent A (Water with 0.1% Formic Acid) and Solvent B

(Acetonitrile with 0.1% Formic Acid).

Gradient Program:

0-5 min: 10% B

5-20 min: 10-40% B

20-25 min: 40-10% B

25-30 min: 10% B

Flow Rate: 1.0 mL/min
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Column Temperature: 30°C

Detection Wavelength: 290 nm

Injection Volume: 10 µL

5.1.5. Sample Preparation

Liquid Samples (e.g., Vinegar): Filter the sample through a 0.22 µm syringe filter before

injection. Dilute with the mobile phase if necessary to fall within the calibration curve range.

Solid Samples (e.g., Plant Extracts): Extract a known amount of the powdered sample with

methanol using sonication or maceration. Filter the extract and dilute it with the mobile phase

before injection.

5.1.6. Data Analysis

Construct a calibration curve by plotting the peak area of the (+)-Dihydrorobinetin
standards against their known concentrations.

Determine the concentration of (+)-Dihydrorobinetin in the samples by interpolating their

peak areas on the calibration curve.

Protocol for In Vitro Antioxidant Activity (DPPH Assay)
This protocol outlines the determination of the free radical scavenging activity of (+)-
Dihydrorobinetin using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

5.2.1. Materials and Reagents

(+)-Dihydrorobinetin analytical standard

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol

96-well microplate

Microplate reader
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5.2.2. Procedure

Prepare a 0.1 mM solution of DPPH in methanol.

Prepare a series of concentrations of (+)-Dihydrorobinetin in methanol (e.g., 1, 5, 10, 25,

50, 100 µg/mL).

In a 96-well plate, add 50 µL of each concentration of the (+)-Dihydrorobinetin solution to

triplicate wells.

Add 150 µL of the 0.1 mM DPPH solution to each well.

As a control, add 50 µL of methanol to triplicate wells followed by 150 µL of the DPPH

solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

5.2.3. Calculation of IC50

Calculate the percentage of DPPH scavenging activity for each concentration using the

following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where

A_control is the absorbance of the control and A_sample is the absorbance of the sample.

Plot the % scavenging against the concentration of (+)-Dihydrorobinetin.

Determine the IC50 value, which is the concentration of the compound that scavenges 50%

of the DPPH radicals, from the graph.

Signaling Pathways and Mechanisms of Action
Inhibition of RANKL Signaling Pathway
(+)-Dihydrorobinetin has been identified as a potential inhibitor of the Receptor Activator of

Nuclear Factor-κB Ligand (RANKL), a key signaling molecule in osteoclast differentiation and

activation.[5] By inhibiting RANKL, (+)-Dihydrorobinetin may play a role in mitigating bone
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resorption, making it a candidate for further investigation in the context of diseases like

rheumatoid arthritis and osteoporosis.
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Caption: Inhibition of the RANKL signaling pathway by (+)-Dihydrorobinetin.

Antioxidant Activity and Related Signaling
The antioxidant activity of (+)-Dihydrorobinetin is attributed to its ability to scavenge free

radicals. Flavonoids, in general, can also exert their antioxidant effects by modulating cellular

signaling pathways involved in the oxidative stress response, such as the Nrf2-Keap1 pathway.
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Caption: Potential antioxidant mechanisms of (+)-Dihydrorobinetin.
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Experimental Workflow for Method Validation
For use in regulated environments, the analytical methods described should be validated

according to ICH guidelines.

Analytical Method
Development

Validation Protocol
Preparation

Specificity Linearity & Range Accuracy Precision
(Repeatability & Intermediate) LOD & LOQ Robustness

Validation Report

Method Implementation
for Routine Analysis

Click to download full resolution via product page

Caption: Workflow for analytical method validation.

Conclusion
(+)-Dihydrorobinetin is a valuable analytical standard for researchers in natural product

chemistry, pharmacology, and quality control. The protocols and data provided in this document

are intended to facilitate its accurate quantification and support further investigation into its

promising biological activities. Adherence to proper handling, storage, and method validation

procedures will ensure the generation of reliable and reproducible scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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